Cas no 1038366-06-1 (methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate)
methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, α-(aminomethyl)-2-methoxy-, methyl ester
- methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate
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- Inchi: 1S/C12H17NO3/c1-15-11-6-4-3-5-9(11)7-10(8-13)12(14)16-2/h3-6,10H,7-8,13H2,1-2H3
- InChI Key: UHALVWRLUIYWEM-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1OC)C(CN)C(=O)OC
methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00999422-1g |
Methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 95% | 1g |
¥3717.0 | 2023-03-01 | |
| Enamine | EN300-149326-0.05g |
methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 0.05g |
$624.0 | 2023-02-14 | ||
| Enamine | EN300-149326-0.1g |
methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 0.1g |
$653.0 | 2023-02-14 | ||
| Enamine | EN300-149326-0.25g |
methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 0.25g |
$683.0 | 2023-02-14 | ||
| Enamine | EN300-149326-0.5g |
methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 0.5g |
$713.0 | 2023-02-14 | ||
| Enamine | EN300-149326-1.0g |
methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-149326-2.5g |
methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 2.5g |
$1454.0 | 2023-02-14 | ||
| Enamine | EN300-149326-5.0g |
methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 5.0g |
$2152.0 | 2023-02-14 | ||
| Enamine | EN300-149326-10.0g |
methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 10.0g |
$3191.0 | 2023-02-14 | ||
| Ambeed | A1044189-1g |
Methyl 3-amino-2-[(2-methoxyphenyl)methyl]propanoate |
1038366-06-1 | 95% | 1g |
$541.0 | 2024-08-02 |
methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate
Methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate (CAS No. 1038366-06-1): A Comprehensive Overview
Methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate, with the CAS number 1038366-06-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of both amino and methoxy functional groups, along with a complex aliphatic side chain, makes it a versatile intermediate in synthetic chemistry.
The molecular structure of methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate consists of a propanoate ester linked to an aromatic ring substituted with a methoxy group and an amino side chain. This configuration suggests potential interactions with biological targets, making it a valuable candidate for further investigation. The compound's solubility profile and stability under various conditions are also critical factors that contribute to its utility in laboratory settings.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The structural features of methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate align well with the requirements for such compounds. Specifically, the aromatic ring and the amino group provide opportunities for binding to specific receptors or enzymes involved in neurotransmitter synthesis and signaling. This has led to several studies exploring its potential as a lead compound in the development of new therapeutic agents.
One notable area of research involves the investigation of methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate as a precursor in the synthesis of more complex molecules. For instance, its use as an intermediate in the preparation of phenothiazine derivatives has been explored. Phenothiazines are a class of compounds known for their pharmacological properties, including antipsychotic and antiemetic effects. The ability to modify the structure of these derivatives by incorporating functional groups such as those found in methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate offers new avenues for enhancing their efficacy and reducing side effects.
The synthesis of methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate itself is an intriguing challenge due to its complex architecture. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct its core structure efficiently. These methods not only highlight the compound's synthetic accessibility but also demonstrate the versatility of modern organic chemistry tools in building intricate molecular frameworks.
From a biochemical perspective, the interactions between methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate and biological targets are of paramount importance. Computational modeling and high-throughput screening have been utilized to identify potential binding sites on proteins or enzymes relevant to its mechanism of action. Such studies often reveal key interactions that can be exploited to optimize the compound's pharmacological profile.
The pharmacokinetic properties of any candidate drug are equally critical in determining its clinical relevance. The metabolic stability and distribution profile of methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate have been subjects of detailed investigation. Understanding how the body processes this compound provides insights into possible dosing regimens and potential side effects, which are essential for safe clinical application.
In conclusion, methyl 3-amino-2-(2-methoxyphenyl)methylpropanoate (CAS No. 1038366-06-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing effective treatments.
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